![molecular formula C17H15N3O B7457239 N-(1-methylpyrazol-3-yl)-1,2-dihydroacenaphthylene-5-carboxamide](/img/structure/B7457239.png)
N-(1-methylpyrazol-3-yl)-1,2-dihydroacenaphthylene-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1-methylpyrazol-3-yl)-1,2-dihydroacenaphthylene-5-carboxamide is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. This compound has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In
Mechanism of Action
The mechanism of action of N-(1-methylpyrazol-3-yl)-1,2-dihydroacenaphthylene-5-carboxamide is not fully understood. However, it has been found to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been found to have antioxidant properties, which may contribute to its neuroprotective and anti-inflammatory effects.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in cancer cells. It has also been found to reduce inflammation and oxidative stress in the brain, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(1-methylpyrazol-3-yl)-1,2-dihydroacenaphthylene-5-carboxamide in lab experiments is its potential for use in cancer research. Its antitumor activity makes it a promising candidate for the development of new cancer treatments. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to work with.
Future Directions
There are a number of future directions for research on N-(1-methylpyrazol-3-yl)-1,2-dihydroacenaphthylene-5-carboxamide. One area of research could focus on the development of new cancer treatments based on this compound. Another area of research could focus on its potential for the treatment of neurological disorders. Additionally, further research could be done to better understand its mechanism of action and to address the limitations associated with its use in lab experiments.
Synthesis Methods
The synthesis of N-(1-methylpyrazol-3-yl)-1,2-dihydroacenaphthylene-5-carboxamide involves the reaction of 1-methylpyrazole-3-carboxylic acid with 1,2-dihydroacenaphthylene-5-carboxylic acid chloride in the presence of triethylamine. The resulting compound is then purified through column chromatography to obtain the final product.
Scientific Research Applications
N-(1-methylpyrazol-3-yl)-1,2-dihydroacenaphthylene-5-carboxamide has been studied extensively for its potential applications in the field of medicine. It has been found to have antitumor activity, making it a potential candidate for cancer treatment. It has also been studied for its neuroprotective and anti-inflammatory properties, making it a potential candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
N-(1-methylpyrazol-3-yl)-1,2-dihydroacenaphthylene-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3O/c1-20-10-9-15(19-20)18-17(21)14-8-7-12-6-5-11-3-2-4-13(14)16(11)12/h2-4,7-10H,5-6H2,1H3,(H,18,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QEBKWLJLGNWVPD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC(=N1)NC(=O)C2=CC=C3CCC4=C3C2=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.